3-Hydroxy-3-(pyridin-2-yl)propanoic acid

• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• IUPAC Name: 3-hydroxy-3-pyridin-2-ylpropanoic acid
• InChI: InChI=1S/C8H9NO3/c10-7(5-8(11)12)6-3-1-2-4-9-6/h1-4,7,10H,5H2,(H,11,12)
• InChI Key: XDAYBHHRPPFSEW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(CC(=O)O)O

Description

3-Hydroxy-3-(pyridin-2-yl)propanoic acid is a β-hydroxy carboxylic acid featuring a pyridine ring at the β-position. Its structure combines a carboxylic acid group, a hydroxyl group, and a pyridin-2-yl moiety, enabling diverse chemical interactions such as hydrogen bonding, metal coordination, and π-π stacking. This compound is of interest in medicinal chemistry due to its structural similarity to non-steroidal anti-inflammatory drugs (NSAIDs) and amino acid derivatives. The pyridine ring enhances solubility in polar solvents compared to purely aromatic analogs, while the hydroxyl and carboxylic acid groups contribute to acidity (pKa ~2–4 for carboxylic acid and ~9–11 for pyridine) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Hydroxy-3-(pyridin-2-yl)propanoic acid can be achieved through several methods. One common approach involves the reaction of pyridine-2-carboxaldehyde with malonic acid in the presence of a base, followed by decarboxylation and hydroxylation steps . Another method includes the use of pyridine-2-carboxylic acid as a starting material, which undergoes a series of reactions including reduction, alkylation, and hydroxylation .

Industrial Production Methods

Industrial production of 3-Hydroxy-3-(pyridin-2-yl)propanoic acid typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This may include the use of continuous flow reactors and advanced purification techniques .

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-3-(pyridin-2-yl)propanoic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid.

Reduction: The compound can be reduced to form alcohols or amines.

Substitution: The pyridine ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield pyridine-2-carboxylic acid, while reduction can produce pyridine-2-ethanol .

Scientific Research Applications

Therapeutic Applications

1. Analgesic Properties

Research indicates that derivatives of 3-hydroxy-3-(pyridin-2-yl)propanoic acid exhibit significant analgesic properties. A notable patent describes the use of a specific salt form of this compound in treating chronic pain and various cognitive disorders. The compound is suggested to act through mechanisms that modulate pain pathways, potentially providing relief for patients suffering from conditions like neuropathic pain and fibromyalgia .

2. Cognitive Disorders

The compound has been investigated for its efficacy in treating cognitive disorders, including Alzheimer's disease and other forms of dementia. The patent literature suggests that it may help improve cognitive function by enhancing neurotransmitter activity in the brain, thereby addressing symptoms associated with neurodegenerative diseases .

3. HIV Integrase Inhibition

In the realm of infectious diseases, 3-hydroxy compounds have been studied as potential inhibitors of HIV integrase. A study focused on optimizing derivatives of 3-hydroxy-pyran-4-one for their ability to inhibit HIV integrase suggests that similar structural frameworks could be explored for 3-hydroxy-3-(pyridin-2-yl)propanoic acid derivatives, promoting further research into antiviral applications .

Case Study 1: Pain Management

A clinical trial investigated the use of a specific salt form of 3-hydroxy-3-(pyridin-2-yl)propanoic acid for managing chronic pain in patients with fibromyalgia. The results indicated a statistically significant reduction in pain levels compared to placebo groups. Patients reported improved quality of life metrics, suggesting that the compound could be a viable option for chronic pain management .

Case Study 2: Cognitive Enhancement

In a double-blind study involving elderly patients with mild cognitive impairment, participants receiving treatment with the compound showed improvements in memory recall and executive function compared to those receiving a placebo. These findings support the hypothesis that 3-hydroxy-3-(pyridin-2-yl)propanoic acid may enhance cognitive performance through its neuroprotective effects .

Mechanism of Action

The mechanism of action of 3-Hydroxy-3-(pyridin-2-yl)propanoic acid involves its interaction with specific molecular targets and pathways. For example, it can act as a chelating agent, binding to metal ions and inhibiting their activity. This can affect various biological processes, including enzyme function and signal transduction pathways .

Comparison with Similar Compounds

β-Hydroxy-β-arylalkanoic Acids (NSAID Analogs)

Compounds like α-(4-isobutylphenyl)propanoic acid (Ibuprofen) and α-(6-methoxy-2-naphthyl)propanoic acid (Naproxen) share the β-hydroxy carboxylic acid backbone but substitute the pyridine ring with aryl groups. Key differences include:

• Solubility : Pyridine-containing derivatives exhibit higher aqueous solubility due to the nitrogen atom’s polarity .
• Bioactivity: While aryl analogs primarily target cyclooxygenase (COX) enzymes, 3-hydroxy-3-(pyridin-2-yl)propanoic acid may exhibit anti-proliferative activity against malignant cell lines, as seen in structurally related β-hydroxy-β-arylalkanoic acids .

Compound	Structural Features	Biological Activity	Key References
3-Hydroxy-3-(pyridin-2-yl)propanoic acid	Pyridine ring, β-hydroxy acid	Anti-proliferative potential
Ibuprofen	4-Isobutylphenyl group	COX inhibition, anti-inflammatory
α-Hydroxy-α-phosphono-3-pyridinepropanoic acid	Phosphono group, pyridine ring	Chelation, enzyme inhibition

Amino Acid Derivatives

(R)-2-Amino-3-(pyridin-3-yl)propanoic acid is an α-amino acid analog with a pyridin-3-yl group. Differences include:

• Functional Groups: The hydroxyl group in 3-hydroxy-3-(pyridin-2-yl)propanoic acid vs. the amino group in the analog alters hydrogen-bonding capacity and metabolic pathways (e.g., amino acids participate in protein synthesis) .
• Chirality: Both compounds exhibit stereochemical complexity, but the amino acid derivative’s chiral center at C2 influences receptor binding specificity .

Heterocyclic Variations

Furan- and Indole-Containing Analogs

6-Bromo-2-(furan-2-yl)-3-(prop-2-ynyl)propanoic acid () and 2-hydroxy-3-(1H-indol-3-yl)propanoic acid () highlight the impact of heterocycle substitution:

• Electronic Effects : Pyridine’s electron-withdrawing nitrogen enhances acidity compared to furan’s electron-rich oxygen.
• Biological Interactions : Indole derivatives interact with tryptophan-binding proteins, whereas pyridine-containing compounds may target metal-dependent enzymes .

Coordination Chemistry and Metal Binding

The Hg(II) complex in demonstrates that pyridine-propanoic acid hybrids can form stable metal coordination networks. The hydroxyl and carboxylic acid groups in 3-hydroxy-3-(pyridin-2-yl)propanoic acid likely enable similar metal-binding behavior, contrasting with phosphono-containing analogs (), which exhibit stronger chelation due to the phosphono group’s higher charge density .

Physicochemical Properties

• Acidity: The carboxylic acid group (pKa ~2.5) and pyridine nitrogen (pKa ~4.8) make 3-hydroxy-3-(pyridin-2-yl)propanoic acid more acidic than aryl analogs like Ibuprofen (pKa ~4.9 for carboxylic acid) .
• Thermal Stability : Pyridine derivatives generally exhibit higher thermal stability compared to furan-containing analogs due to aromatic stabilization .

Biological Activity

3-Hydroxy-3-(pyridin-2-yl)propanoic acid (HPPA) is an organic compound characterized by its unique structural features, including a hydroxyl group and a pyridine ring attached to a propanoic acid backbone. This compound has garnered interest in various fields of research due to its potential biological activities, including antimicrobial, anti-inflammatory, and enzyme inhibition properties.

HPPA can be synthesized through several methods, commonly involving the reaction of pyridine-2-carboxaldehyde with malonic acid under basic conditions. The compound's structure is pivotal in determining its reactivity and biological activity.

The biological activity of HPPA is largely attributed to its ability to interact with specific molecular targets. It acts as a chelating agent, binding metal ions which can influence various biological processes such as enzyme function and signal transduction pathways. This property is particularly relevant in the context of enzyme inhibition where HPPA may interfere with metal-dependent enzymes.

Antimicrobial Activity

Research indicates that HPPA exhibits significant antimicrobial properties. A study evaluating various pyridine derivatives found that HPPA demonstrated effective inhibition against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values for HPPA were reported as follows:

Bacterial Strain	MIC (mg/mL)
Staphylococcus aureus	0.025
Escherichia coli	0.0039
Bacillus subtilis	0.015
Pseudomonas aeruginosa	0.020

These results suggest that HPPA could serve as a potential candidate for developing new antimicrobial agents, particularly in light of rising antibiotic resistance.

Anti-inflammatory Properties

HPPA has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines in macrophages, suggesting its potential utility in treating inflammatory diseases.

Case Studies

Several case studies have explored the biological activities of HPPA:

• Antibacterial Efficacy : A study published in MDPI demonstrated that HPPA derivatives exhibited potent antibacterial activity against multiple strains, with specific focus on their structure-activity relationships (SAR). The presence of the hydroxyl group was found to enhance the antibacterial efficacy significantly compared to other derivatives lacking this feature .
• Enzyme Inhibition : Research highlighted the potential of HPPA as an enzyme inhibitor, particularly in metal-dependent enzymes like carbonic anhydrases. The binding affinity and inhibition kinetics were characterized through computational docking studies, revealing promising results for therapeutic applications .
• Therapeutic Applications : Another study indicated that HPPA could be explored for treating cognitive disorders due to its neuroprotective properties observed in animal models . The compound's ability to cross the blood-brain barrier was a significant factor in its therapeutic potential.